Cas no 105558-52-9 (3-Phenyl-3-piperidinol hydrochloride)

• Product Name: 3-Phenyl-3-piperidinol hydrochloride
• CAS No: 105558-52-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD29050460
• CID: 858454
• PubChem ID: 12689968
• Update Time: 2025-06-12

3-Phenyl-3-piperidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-3-piperidinol HCl
• CS-0416182
• 3-Phenyl-3-piperidinolhydrochloride
• 105558-52-9
• C77736
• 3-phenylpiperidin-3-ol;hydrochloride
• Z2679906833
• SCHEMBL10754178
• DB-241239
• 3-phenylpiperidin-3-ol hydrochloride
• 3-Phenyl-3-piperidinol hydrochloride
• EN300-312737

• MDL： MFCD29050460
• Inchi： 1S/C11H15NO.ClH/c13-11(7-4-8-12-9-11)10-5-2-1-3-6-10;/h1-3,5-6,12-13H,4,7-9H2;1H
• InChI Key： OVASVBNMGKOUDN-UHFFFAOYSA-N
• SMILES： Cl.OC1(C2C=CC=CC=2)CNCCC1

Computed Properties

• Exact Mass: 213.09218
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-Phenyl-3-piperidinol hydrochloride

Introduction to 3-Phenyl-3-piperidinol hydrochloride (CAS No. 105558-52-9)

3-Phenyl-3-piperidinol hydrochloride, identified by its CAS number 105558-52-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom. The presence of a phenyl group and a hydroxyl substituent at the 3-position of the piperidine ring contributes to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility, making it more suitable for various pharmaceutical applications.

The synthesis of 3-Phenyl-3-piperidinol hydrochloride involves multi-step organic reactions, often starting from readily available precursors such as phenylacetonitrile or phenylmagnesium bromide. The introduction of the piperidine ring typically requires nucleophilic substitution or cyclization reactions, followed by functional group modifications to introduce the hydroxyl group and subsequently convert it into the hydrochloride salt. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

In recent years, 3-Phenyl-3-piperidinol hydrochloride has garnered attention in medicinal chemistry due to its structural motif resembling several bioactive molecules. The piperidine scaffold is widely recognized for its role in central nervous system (CNS) drugs, where it modulates neurotransmitter activity. The phenyl group can serve as a pharmacophore, influencing binding affinity and selectivity, while the hydroxyl group provides a site for further derivatization to enhance pharmacological properties.

One of the most compelling aspects of 3-Phenyl-3-piperidinol hydrochloride is its potential as an intermediate in the development of novel therapeutic agents. Researchers have explored its derivatives in the quest for new treatments for neurological disorders such as Parkinson's disease and epilepsy. For instance, modifications at the nitrogen atom or the phenyl ring have led to compounds with enhanced dopaminergic or GABAergic activity. These findings underscore the importance of 3-Phenyl-3-piperidinol hydrochloride as a versatile building block in drug discovery.

The pharmacokinetic profile of 3-Phenyl-3-piperidinol hydrochloride has also been studied extensively. Its solubility in water and moderate lipophilicity make it an attractive candidate for oral administration. Preclinical studies have demonstrated that derivatives of this compound exhibit favorable bioavailability and metabolic stability, suggesting their potential for clinical translation. Additionally, computational modeling has been used to predict binding interactions between 3-Phenyl-3-piperidinol hydrochloride derivatives and target proteins, aiding in the rational design of next-generation drugs.

Recent advancements in analytical chemistry have enabled more precise characterization of 3-Phenyl-3-piperidinol hydrochloride and its derivatives. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provide critical insights into molecular structure and purity. These methods are essential for ensuring that pharmaceutical formulations meet stringent regulatory standards before entering clinical trials.

The role of 3-Phenyl-3-piperidinol hydrochloride extends beyond CNS disorders. Emerging research suggests its utility in addressing inflammatory conditions by modulating immune responses. The phenyl ring can interact with inflammatory pathways, while the hydroxyl group may serve as a site for conjugation with anti-inflammatory agents. Such findings open new avenues for therapeutic intervention in chronic diseases characterized by excessive inflammation.

In conclusion, 3-Phenyl-3-piperidinol hydrochloride (CAS No. 105558-52-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacological properties, and applications in drug development highlight its significance in modern medicinal chemistry. As research continues to uncover new derivatives and mechanisms of action, this compound is poised to play a pivotal role in addressing various therapeutic challenges.